4-benzylidene-2-(2-furyl)-1,3-oxazol-5(4H)-one

• Molecular Formula: C14H9NO3
• Molecular Weight: 239.23 g/mol
• IUPAC Name: (4E)-4-benzylidene-2-(furan-2-yl)-1,3-oxazol-5-one
• InChI: InChI=1S/C14H9NO3/c16-14-11(9-10-5-2-1-3-6-10)15-13(18-14)12-7-4-8-17-12/h1-9H/b11-9+
• InChI Key: DGCSPWXMYPBBSW-PKNBQFBNSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/2\C(=O)OC(=N2)C3=CC=CO3
• SMILES: C1=CC=C(C=C1)C=C2C(=O)OC(=N2)C3=CC=CO3

Description

4-benzylidene-2-(2-furyl)-1,3-oxazol-5(4H)-one is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in various fields. This compound is also known as chalcone-oxazolone and has a molecular formula of C17H11NO3.

Mechanism of Action

The mechanism of action of 4-benzylidene-2-(2-furyl)-1,3-oxazol-5(4H)-one is not well understood. However, studies have suggested that this compound may induce apoptosis in cancer cells by inhibiting the NF-κB pathway, which is involved in cell survival and proliferation. It has also been suggested that this compound may act as a DNA intercalating agent, leading to DNA damage and subsequent cell death.
Biochemical and Physiological Effects:
Studies have demonstrated that 4-benzylidene-2-(2-furyl)-1,3-oxazol-5(4H)-one possesses various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells, including breast, lung, and colon cancer cells. Additionally, it has been shown to possess antimicrobial activity against various pathogens, including bacteria and fungi. In vivo studies have demonstrated that this compound can reduce oxidative stress and inflammation, which are implicated in various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-benzylidene-2-(2-furyl)-1,3-oxazol-5(4H)-one in lab experiments is its relatively simple synthesis method. Additionally, this compound has shown promising results in various applications, including medicinal chemistry and materials science. However, one limitation of using this compound is its relatively low solubility in water, which may hinder its use in certain experiments.

Future Directions

There are several future directions for research on 4-benzylidene-2-(2-furyl)-1,3-oxazol-5(4H)-one. One direction is to further investigate its potential as an anticancer agent, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to elucidate its mechanism of action and to identify its molecular targets. Another direction is to explore its potential applications in materials science, particularly in the development of organic electronic devices. Finally, further studies are needed to optimize the synthesis method and improve the yield of this compound.

Synthesis Methods

The synthesis of 4-benzylidene-2-(2-furyl)-1,3-oxazol-5(4H)-one can be achieved through various methods, including the reaction of 2-furylacrolein and benzaldehyde in the presence of a base catalyst. Another method involves the reaction of 2-furylacrylic acid and benzaldehyde in the presence of a dehydrating agent. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, reaction time, and the concentration of the reactants.

Scientific Research Applications

4-benzylidene-2-(2-furyl)-1,3-oxazol-5(4H)-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells. Additionally, it has been shown to possess antimicrobial and antioxidant properties.